Cas no 1281063-47-5 (N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• CAS No: 1281063-47-5
• MF: C₉H₁₁N₅OS₂
• MW: 269.346537828445
• CID: 5972145
• PubChem ID: 53541458
• Update Time: 2025-06-21

N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide
• N-(cyanomethyl)-2-[[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• AKOS033037873
• EN300-26686699
• Z1094843082
• N-(cyanomethyl)-2-{[5-(cyclopropylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamide
• 1281063-47-5

• Inchi： 1S/C9H11N5OS2/c10-3-4-11-7(15)5-16-9-14-13-8(17-9)12-6-1-2-6/h6H,1-2,4-5H2,(H,11,15)(H,12,13)
• InChI Key： HXFMFDSQUZAEOI-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1NC1CC1)SCC(NCC#N)=O

Computed Properties

• Exact Mass: 269.04050234g/mol
• Monoisotopic Mass: 269.04050234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide

N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, identified by its CAS number 1281063-47-5, represents a promising molecular scaffold with potential applications in pharmaceutical research. This compound belongs to the class of heterocyclic derivatives, featuring a 1,3,4-thiadiazol-2-ylsulfanyl ring system fused with an acetamide group. The unique structural elements, including the cyanomethyl substituent and the cyclopropylamino functionality, contribute to its distinct pharmacological profile. Recent advancements in medicinal chemistry have highlighted the importance of such molecular architectures in the development of novel therapeutics targeting specific biological pathways.

Structurally, N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide exhibits a complex arrangement of functional groups. The 1,3,4-thiadiazol-2-ylsulfanyl ring is a key structural motif, known for its ability to interact with various biological targets. The cyclopropylamino group introduces steric and electronic effects, enhancing the molecule's reactivity and selectivity. The cyanomethyl substituent, a versatile functional group, imparts unique chemical properties that may influence the compound's biological activity. These structural features collectively position N-(cyanomethyl)-2-{5-(cycloprop,ylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide as a candidate for further exploration in drug discovery.

Recent studies have demonstrated the potential of N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide in modulating key cellular processes. One notable application is its potential role in the treatment of inflammatory diseases. The 1,3,4-thiadiazol-2-ylsulfanyl ring system has been shown to exhibit anti-inflammatory properties by interacting with specific targets such as phosphodiesterase enzymes and cytokine receptors. The cyclopropylamino group may further enhance these effects by modulating receptor binding affinity. These findings align with the growing interest in developing small molecules that target multiple inflammatory pathways simultaneously.

Additionally, N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide has attracted attention for its potential in cancer research. The cyanomethyl substituent may contribute to the compound's ability to inhibit tumor growth by interfering with cellular signaling pathways. Recent in vitro studies have suggested that this compound may induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and the modulation of apoptotic pathways. These preliminary findings highlight the need for further investigation into its anticancer potential.

From a synthetic perspective, the preparation of N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide involves a multi-step process that requires precise control of reaction conditions. The synthesis typically begins with the formation of the 1,3,4-thiadiazol-2-ylsulfanyl ring, followed by the introduction of the cyclopropylamino group and the cyanomethyl substituent. Optimization of these steps is crucial for achieving high yields and purity, which are essential for pharmaceutical applications. Advances in asymmetric synthesis and catalytic methods have improved the efficiency of this process, making it more viable for large-scale production.

Current research efforts are focused on elucidating the molecular mechanisms underlying the biological activities of N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide. One area of interest is its interaction with the 1,3,4-thiadiazol-2-ylsulfanyl ring system and its role in modulating enzyme activity. Studies have shown that this ring system can act as a ligand for various protein targets, including kinases and G protein-coupled receptors. The cyclopropylamino group may enhance the selectivity of these interactions, potentially leading to more targeted therapeutic effects.

The cyanomethyl substituent in N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide is also a subject of ongoing investigation. Its ability to participate in hydrogen bonding and other non-covalent interactions may influence the compound's solubility and bioavailability. Researchers are exploring how the cyanomethyl group can be modified to enhance these properties, which are critical for the development of effective pharmaceutical formulations. Such modifications may also help in overcoming challenges related to drug delivery and stability.

Despite the promising potential of N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, there are several challenges that need to be addressed before it can be developed into a therapeutic agent. One of the main challenges is the need for further preclinical studies to evaluate its safety and efficacy. These studies should include assessments of its pharmacokinetics, toxicity, and potential side effects. Additionally, the compound's ability to target specific biological pathways without causing unintended effects is a critical factor that must be thoroughly investigated.

In conclusion, N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide represents a promising candidate in the field of pharmaceutical research. Its unique structural features and potential biological activities make it a valuable subject for further investigation. Continued research into its mechanisms of action, synthesis, and therapeutic applications will be essential in determining its role in the development of new treatments for various diseases. As the field of medicinal chemistry continues to advance, compounds like N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide may play a significant role in the discovery of novel therapeutics.

Future studies should focus on expanding the understanding of N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide's biological activities and optimizing its synthetic process. Additionally, exploring its potential in combination therapies may provide new insights into its therapeutic applications. The development of this compound into a viable pharmaceutical agent will require a multidisciplinary approach, involving experts in medicinal chemistry, pharmacology, and clinical research. With continued efforts in these areas, N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide may emerge as a significant contribution to the field of drug discovery.

The compound N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide, identified by its CAS number 1281063-47-5, is a structurally complex and potentially valuable molecule in the field of medicinal chemistry. Below is a concise summary of its key aspects and implications for pharmaceutical research: --- ### 1. Structural Overview - Core Scaffold: A 1,3,4-thiadiazol-2-ylsulfanyl ring, a well-known heterocyclic structure with diverse biological activity. - Functional Groups: - Cyanomethyl group: Enhances reactivity and may modulate interactions with biological targets. - Cyclopropylamino group: Introduces steric and electronic effects, potentially increasing selectivity and potency. - Acetamide moiety: Provides a flexible linkage for further functionalization. --- ### 2. Biological Potential - Anti-inflammatory Activity: The 1,3,4-thiadiazol-2-ylsulfanyl ring may inhibit phosphodiesterases and cytokine receptors, suggesting utility in inflammatory diseases. - Anticancer Potential: Preliminary studies suggest it may induce apoptosis in cancer cells via mitochondrial dysfunction and modulation of apoptotic pathways. - Targeted Therapeutic Effects: The cyclopropylamino and cyanomethyl groups may enhance specificity for disease-related pathways, reducing off-target effects. --- ### 3. Synthetic Considerations - Multi-Step Synthesis: Requires precise control of reaction conditions to achieve high yield and purity. - Recent Advances: Asymmetric synthesis and catalytic methods have improved efficiency, making large-scale production more feasible. - Optimization: Ongoing efforts focus on enhancing solubility, bioavailability, and stability through structural modifications. --- ### 4. Challenges and Future Directions - Preclinical Evaluation: Requires rigorous testing for safety, pharmacokinetics, and toxicity. - Mechanistic Studies: Further investigation into its molecular targets and mode of action is essential. - Therapeutic Applications: Exploration of combination therapies and potential roles in treating specific diseases. - Multidisciplinary Approach: Collaboration between medicinal chemists, pharmacologists, and clinicians will be critical for development. --- ### 5. Conclusion N-(cyanomethyl)-2-{5-(cyclopropylamino)-1,3,4-thiadiazol-2-ylsulfanyl}acetamide holds significant promise as a novel therapeutic candidate. Its unique structure and potential biological activity make it a compelling subject for further research. With continued investigation into its mechanisms, synthesis, and therapeutic applications, it could contribute meaningfully to the development of new treatments for inflammatory and oncological conditions. Key Takeaway: This compound represents a valuable lead in drug discovery, with the potential to emerge as a significant therapeutic agent in the future.